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Compound of Interest

Compound Name: Azobenzene

Cat. No.: B091143

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling potentially hazardous compounds like azobenzene. This
guide provides immediate, essential safety protocols and logistical information for the handling
and disposal of azobenzene to foster a culture of safety and build trust in laboratory
operations.

Azobenzene is a chemical compound that requires careful handling due to its potential health
risks. It is harmful if swallowed or inhaled, is a suspected carcinogen, and may cause genetic
defects.[1][2][3] Furthermore, it is very toxic to aquatic life with long-lasting effects.[1][4]
Adherence to the following safety protocols is mandatory to minimize exposure and ensure a

safe laboratory environment.

Hazard Identification and Quantitative Data

A thorough understanding of the substance's properties is the first step in safe handling. The
following table summarizes key quantitative data for azobenzene.
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Property Value Reference

Orange to red crystals or

Appearance powder solid ]
Molecular Formula C12H10N:2

Molecular Weight 182.23 g/mol [2]
Melting Point 66 - 69 °C / 150.8 - 156.2 °F [4][5]
Boiling Point 293 °C/559.4 °F [4][6]
Flash Point 100 °C /212 °F [4]
Vapor Pressure 1 mmHg @ 104 °C [4]
Water Solubility Low [4][6]
Oral LD50 (Rat) 1000 mg/kg [1107]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is the primary defense against chemical exposure.[8] The following
table outlines the recommended PPE for handling azobenzene.
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PPE Category Specification Purpose

Chemically resistant gloves ) ) )
To provide a barrier against

Hand Protection (e.g., nitrile or butyl rubber). )
skin contact.[3][8]

Inspect gloves before use.

Tightly sealed safety goggles
) ) To protect eyes from splashes
Eye/Face Protection or a face shield (European

and airborne particles.[3][4]
Standard EN 166).

A lab coat with long sleeves, o
_ _ To prevent contamination of
Body Protection disposable Tyvek-type sleeves, )
) ) personal clothing.[9][10]
or a full protective suit.

A NIOSH/MSHA or European Required when there is a risk
Respiratory Protection Standard EN 149 approved of dust formation or if exposure

respirator. limits are exceeded.[3][5]

Operational Plan: Step-by-Step Handling and
Disposal

All handling of azobenzene must be conducted in a designated area, preferably within a
certified chemical fume hood, to minimize inhalation exposure.[4][5]

Safe Handling Protocol

e Preparation and Pre-Handling Check:
o Ensure the chemical fume hood is functioning correctly.
o Verify that an eyewash station and safety shower are readily accessible.[10]
o Don the required PPE as specified in the table above.

o Prepare all necessary equipment and reagents before handling the chemical to minimize
movement and potential spills.[10]

» Weighing and Transfer:
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o Conduct all manipulations of solid azobenzene, including weighing and dilutions, within
the chemical fume hood to control dust.[4][5]

o Use dedicated glassware and equipment. If not possible, thoroughly decontaminate
equipment after use.

o Avoid the formation of dust and aerosols.[1][3]

» Dissolving and Solution Preparation:

o When preparing solutions, slowly add the solid azobenzene to the solvent to avoid
splashing.

o Keep containers covered as much as possible during dissolution.
e Post-Handling:

o Carefully remove and dispose of contaminated gloves and any other disposable PPE in a
designated hazardous waste container.[8]

o Wash hands thoroughly with soap and water after handling the compound, even if gloves
were worn.[3][4]

o Decontaminate the work area within the fume hood.

Emergency Procedures: Spill and Exposure

In Case of a Spill:
o Evacuate personnel from the immediate area and move upwind.[1]
o Wear appropriate PPE, including respiratory protection.[1]

» For minor spills, use an absorbent paper dampened with a solvent like acetone to pick up the
material.[9] For larger spills, sweep up the material, taking care to avoid generating dust.[1]
Moisten with water to prevent dusting if necessary.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b091143?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA10425~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2016:45:10~~Azobenzene~~
https://www.fishersci.com/store/msds?partNumber=AAA10425&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_135667275_Azobenzene-CASNO-103-33-3-MSDS.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Azobenzene_4_phenylazo_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b091143?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_Nitroso_5H_dibenz_b_f_azepine.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Azobenzene_4_phenylazo_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA10425~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2016:45:10~~Azobenzene~~
https://www.cdhfinechemical.com/images/product/msds/37_135667275_Azobenzene-CASNO-103-33-3-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_135667275_Azobenzene-CASNO-103-33-3-MSDS.pdf
https://cameochemicals.noaa.gov/chemical/19841
https://www.cdhfinechemical.com/images/product/msds/37_135667275_Azobenzene-CASNO-103-33-3-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Place the spilled material and any contaminated cleaning materials into a suitable, closed,
and labeled container for disposal.[1]

» Solvent wash all contaminated surfaces, followed by washing with a soap and water solution.

[°]

» Do not re-enter the contaminated area until it has been verified as clean by a safety officer.

[°]
In Case of Exposure:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

o Skin Contact: Immediately flood the affected skin with water while removing and isolating all
contaminated clothing. Gently wash all affected skin areas thoroughly with soap and water.
Seek immediate medical attention.[9]

 Inhalation: Remove the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[4]

 Ingestion: DO NOT induce vomiting. If the victim is conscious and not convulsing, give 1 or 2
glasses of water to dilute the chemical and call a poison control center or physician
immediately.[9]

Disposal Plan

Proper disposal of azobenzene and its waste is crucial to prevent environmental contamination
and ensure regulatory compliance.[3]

o Waste Classification: All waste containing azobenzene must be treated as hazardous waste.

[3]

e Solid Waste: Contaminated gloves, wipes, disposable lab coats, and solid azobenzene
waste should be collected in a clearly labeled, sealed plastic bag and placed in a designated
hazardous waste container.[8]
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 Liquid Waste: Unused solutions and contaminated solvents should be collected in a labeled,
sealed, and chemically resistant container.[8]

» Disposal Method: The primary recommended method for the disposal of azobenzene is
incineration. The material should be dissolved or mixed with a combustible solvent and
burned in a chemical incinerator equipped with an afterburner and scrubber.[1][3] Always use

a licensed disposal company.[1]

Visual Workflow Guides

To further clarify the procedural steps, the following diagrams illustrate the workflows for safe
handling and spill response.

Safe Handling Workflow for Azobenzene

1. Preparation
- Verify fume hood
- Check safety equipment
- Don appropriate PPE

roceed

2. Weighing & Transfer
- Work in fume hood
- Minimize dust

roceed

3. Solution Preparation
- Add solid to solvent slowly
- Keep container covered

omplete

4. Post-Handling
- Dispose of PPE
- Wash hands
- Decontaminate work area
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Safe handling workflow for azobenzene.

Azobenzene Spill Response Workflow

Spill Detected

1. Evacuate Area
- Move upwind

'

2. Don Full PPE
- Include respiratory protection

'

3. Contain & Clean
- Use absorbent for small spills
- Sweep solid for large spills
- Moisten to prevent dust

:

4. Dispose of Waste
- Place in labeled, sealed container

.

5. Decontaminate Area
- Solvent wash
- Soap and water wash

l

6. Verify Cleanliness
- Safety officer approval

Click to download full resolution via product page
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Workflow for responding to an azobenzene spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. cdhfinechemical.com [cdhfinechemical.com]

e 2. bg.cpachem.com [bg.cpachem.com]

e 3. benchchem.com [benchchem.com]

e 4. assets.thermofisher.com [assets.thermofisher.com]

e 5. fishersci.com [fishersci.com]

e 6. Azobenzene - PubChem [pubchem.ncbi.nlm.nih.gov]

e 7. datasheets.scbt.com [datasheets.scbt.com]

e 8. benchchem.com [benchchem.com]

e 9. AZOBENZENE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

e 10. benchchem.com [benchchem.com]
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Azobenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091143#personal-protective-equipment-for-handling-
azobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b091143?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

